Cas no 13349-15-0 (3-[(3aS,4S,7aS)-7a-methyl-5-oxooctahydro-1H-inden-4-yl]propanoic acid)

• Product Name: 3-[(3aS,4S,7aS)-7a-methyl-5-oxooctahydro-1H-inden-4-yl]propanoic acid
• CAS No: 13349-15-0
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 1233141
• PubChem ID: 192880
• Update Time: 2025-04-20

3-[(3aS,4S,7aS)-7a-methyl-5-oxooctahydro-1H-inden-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(3aS,4S,7aS)-7a-methyl-5-oxooctahydro-1H-inden-4-yl]propanoic acid
• (3aalpha,4alpha,7abeta)-Octahydro-7a-methyl-5-oxo-lH-indene-4-propanoic acid
• DTXSID50928144
• 3-(7a-Methyl-5-oxooctahydro-1H-inden-4-yl)propanoic acid
• 13349-15-0

• Inchi： 1S/C13H20O3/c1-13-7-2-3-10(13)9(4-5-12(15)16)11(14)6-8-13/h9-10H,2-8H2,1H3,(H,15,16)/t9-,10-,13-/m0/s1
• InChI Key： QSTIBJYLKKHROX-KWBADKCTSA-N
• SMILES： O=C1CC[C@]2(C)CCC[C@H]2[C@@H]1CCC(=O)O

Computed Properties

• Exact Mass: 224.141
• Monoisotopic Mass: 224.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.117
• Boiling Point: 378.5°C at 760 mmHg
• Flash Point: 196.9°C
• Refractive Index: 1.508